LDLR-fucosyltransferaseAS fusion protein (312-320)

• sequence: PVTWRRAPA
• source: Homo sapiens (human)
• synonym: LDLR-fucosyltransferaseAS fusion protein (312-320)

Description

LDLR-fucosyltransferaseAS fusion protein

Scientific Research Applications

1. Osteoclastogenesis and Bone Mass Regulation

The low-density lipoprotein receptor (LDLR) plays a significant role in osteoclastogenesis. A study by Okayasu et al. (2012) showed that LDLR deficiency in mice led to impaired osteoclastogenesis due to reduced cell-cell fusion in preosteoclasts. This implies that LDLR is essential for osteoclast formation, which is crucial for bone resorption. The study provides insights into the correlation between osteoclast formation and lipids, suggesting potential applications of LDLR in managing conditions like osteoporosis (Okayasu et al., 2012).

2. Neurological Function and Disease

LDLR family receptors, including LDLR itself, play critical roles in the central nervous system. Beffert et al. (2004) discussed the role of apolipoprotein E (apoE) and its receptors, including LDLR, in brain development, neuronal positioning, and neurotransmission. This suggests potential applications in understanding and possibly treating neurodegenerative diseases like Alzheimer's (Beffert, Stolt, & Herz, 2004).

3. Cholesterol Homeostasis and Cardiovascular Diseases

Go and Mani (2012) highlighted the role of the LDLR family in cholesterol homeostasis. They discussed the involvement of LDLR and related proteins in the pathogenesis of hyperlipidemia and atherosclerosis, indicating the potential for targeting these receptors in treating cardiovascular diseases (Go & Mani, 2012).

4. Glycosylation and Receptor Function

A study by Wang et al. (2018) explored the O-glycosylation of LDLR-related proteins, revealing its enhancement of LDL and VLDL binding and uptake. This suggests the role of glycosylation in modulating LDLR function, which could be significant in understanding and manipulating receptor-mediated processes in various diseases (Wang et al., 2018).

5. Genetic Screening and Regulatory Effects

Li et al. (2002) utilized gene fusion methods to investigate the regulatory effects on LDLR expression. This approach could be significant for screening pharmacological or genetic factors influencing LDLR expression, important for understanding genetic diseases like familial hypercholesterolemia (Li, Ramirez, Rose, & Beaudet, 2002).

6. Hepatitis C Infection and LDLR Polymorphisms

The study by Hennig et al. (2002) on the association of LDLR polymorphisms with the outcome of hepatitis C infection suggests the potential role of LDLR in modulating disease progression and immune responses, relevant in viral infections and immune-related conditions (Hennig et al., 2002).

7. Role in Alzheimer’s Disease Pathogenesis

Shinohara et al. (2017) provided evidence of the involvement of LDLR-related protein 1 (LRP1) in Alzheimer’s disease, especially in relation to amyloid-β peptides. This highlights the potential application of LDLR in therapeutic strategies targeting neurodegenerative diseases (Shinohara et al., 2017).